Cas no 1804273-96-8 (3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one)

3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one is a halogenated aromatic ketone with a molecular formula of C9H7BrClNO3. This compound features a reactive bromoalkyl group adjacent to a carbonyl, making it a valuable intermediate in organic synthesis, particularly for nucleophilic substitution reactions. The presence of both chloro and nitro substituents on the phenyl ring enhances its utility in further functionalization, such as cross-coupling or reduction reactions. Its well-defined structure and high purity make it suitable for pharmaceutical and agrochemical research, where precise molecular modifications are critical. The compound is typically handled under controlled conditions due to its reactivity and potential sensitivity to light or moisture.
3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one structure
1804273-96-8 structure
Product Name:3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one
CAS No:1804273-96-8
MF:C9H7BrClNO3
MW:292.513780832291
CID:4970931
Update Time:2025-05-19

3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one
    • Inchi: 1S/C9H7BrClNO3/c10-5-4-8(13)6-2-1-3-7(11)9(6)12(14)15/h1-3H,4-5H2
    • InChI Key: MWFGZQUBNICZPB-UHFFFAOYSA-N
    • SMILES: BrCCC(C1C=CC=C(C=1[N+](=O)[O-])Cl)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 256
  • XLogP3: 2.8
  • Topological Polar Surface Area: 62.9

3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013025130-250mg
3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one
1804273-96-8 97%
250mg
504.00 USD 2021-06-24
Alichem
A013025130-500mg
3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one
1804273-96-8 97%
500mg
798.70 USD 2021-06-24
Alichem
A013025130-1g
3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one
1804273-96-8 97%
1g
1,460.20 USD 2021-06-24

Additional information on 3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one (CAS No. 1804273-96-8)

3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one (CAS No. 1804273-96-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrophenyl derivative is characterized by its unique molecular structure, featuring a bromo and chloro substituent, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery and material science, particularly due to its role as an intermediate in synthesizing more complex molecules.

The compound's CAS number 1804273-96-8 serves as a critical identifier in chemical databases, ensuring precise tracking in scientific literature and patent filings. Its propan-1-one backbone is a common motif in bioactive molecules, making it a focal point for studies on structure-activity relationships (SAR). Recent trends in green chemistry have also spurred interest in optimizing its synthesis to minimize environmental impact, aligning with global sustainability goals.

In the context of user search trends, queries such as "3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one synthesis" and "CAS 1804273-96-8 applications" reflect growing curiosity about its practical uses. Analytical techniques like NMR spectroscopy and HPLC purification are frequently discussed alongside this compound, underscoring its importance in quality control protocols. Additionally, its potential in catalysis and polymer chemistry has been a hot topic in academic forums.

From a market perspective, demand for 3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one is driven by its versatility in custom synthesis and R&D projects. Suppliers often highlight its high purity grades (>98%) to meet stringent industry standards. Discussions on chemical stability and storage conditions are also prevalent, addressing practical concerns for laboratory handling.

Future research directions may explore its biocompatibility and scalable production methods, responding to the pharmaceutical industry's need for cost-effective intermediates. As AI-driven drug design advances, compounds like this could play pivotal roles in virtual screening pipelines, further elevating their relevance.

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